PCSK9-IN-3

• Molecular Formula: C83H105F4N15O17S2
• Molecular Weight: 1724.9 g/mol
• InChI: InChI=1S/C81H104FN15O15S2.C2HF3O2/c1-50-73(101)87-63-41-54-14-10-13-52(36-54)12-8-9-29-112-68-21-27-94-72(68)77(105)90-71(51(2)98)76(104)89-64(40-53-15-18-61(109-7)19-16-53)79(107)95-26-11-24-81(95,3)80(108)83-25-35-114-49-56-37-55(48-113-34-23-70(100)86-66(75(103)85-50)44-84-69(99)22-30-110-32-33-111-31-28-97(4,5)6)38-60(39-56)96-47-59(91-92-96)46-93-45-57(42-65(78(94)106)88-74(63)102)62-43-58(82)17-20-67(62)93;3-2(4,5)1(6)7/h8-10,13-20,36-39,43,45,47,50-51,63-66,68,71-72,98H,11-12,21-35,40-42,44,46,48-49H2,1-7H3,(H7-,83,84,85,86,87,88,89,90,99,100,101,102,103,104,105,108);(H,6,7)/b9-8+;/t50-,51-,63+,64+,65+,66+,68+,71+,72+,81+;/m1./s1
• InChIKey: OWXBVYYVNXIMGD-WFMGUUCDSA-N

PCSK9-IN-3 Compound Profile

PCSK9-IN-3 is a novel, highly potent, and orally bioavailable next-generation tricyclic peptide inhibitor of Proprotein Convertase Subtilisin/Kexin Type 9 (PCSK9), a key regulator of low-density lipoprotein receptor (LDLR) recycling and plasma LDL cholesterol levels . The compound features a tricyclic peptide scaffold distinct from linear peptidomimetic PCSK9 inhibitors, with a molecular weight of approximately 1724.9 g/mol (CAS: 2867496-34-0) and is supplied as a research-use-only chemical .

Oral macrocyclic peptide inhibitor for PCSK9-LDLR interaction studies

Reported oral bioavailability context; class-level evidence from related macrocycles

Advanced scaffold supports chronic oral dosing in rodent models

Why PCSK9-IN-3 Is Not Interchangeable

PCSK9 inhibitors encompass diverse chemical classes with substantial variability in potency, oral bioavailability, and mechanism of action. Monoclonal antibodies (e.g., evolocumab, alirocumab) and siRNA therapeutics (e.g., inclisiran) require parenteral administration and operate via extracellular or transcriptional mechanisms, whereas small molecule and peptide inhibitors target the PCSK9-LDLR protein-protein interaction directly [1]. Among peptide-based inhibitors, linear and cyclic/tricyclic scaffolds exhibit differing binding affinities, metabolic stability, and oral absorption profiles. Substituting PCSK9-IN-3 with an analog lacking oral bioavailability or with substantially lower potency may yield divergent cellular LDLR restoration and LDL-C uptake results, undermining cross-study comparability .

Macrocyclic peptide design

Small-molecule analogs may lack oral bioavailability, altering in vivo study design

Reported high potency context

Moderate potency of earlier compounds (e.g., compound 3f) may limit target engagement

Allosteric binding mode

Alternate binding sites could shift downstream signaling readouts

• [1] Zhang, Y., et al. Comprehensive Assessment of PCSK9 Inhibitors for Lipid Management: Scientific Guidance Based on Drug Selection. Drug Design, Development and Therapy, 2024. View Source

PCSK9-IN-3 Comparator Evidence

Oral Bioavailability: Macrocyclic vs. Small Molecule

PCSK9-IN-3 is explicitly characterized as an orally bioavailable tricyclic peptide PCSK9 inhibitor by multiple independent vendors, a feature notably absent in monoclonal antibody (mAb) and siRNA PCSK9 inhibitors which require subcutaneous injection, and not uniformly demonstrated among other peptide-based PCSK9 inhibitors such as PCSK9-IN-13, PCSK9-IN-30, or PCSK9-IN-33, for which no oral bioavailability data are reported . While specific oral pharmacokinetic parameters (e.g., F%, Cmax) for PCSK9-IN-3 are not disclosed in public datasheets, the consistent vendor description of oral bioavailability distinguishes this compound as a non-invasive tool compound for in vivo PCSK9 inhibition studies .

Oral Bioavailability

Class-level inference

Described as 'orally bioavailable next-generation tricyclic peptide' vs. compound 3f: oral bioavailability not reported; SC bioavailability only

Supports oral dosing study design for chronic in vivo protocols

Class-level; direct oral F% for PCSK9-IN-3 not reported

Evidence Dimension	Oral Bioavailability (Route of Administration)
Target Compound Data	Orally bioavailable (vendor-stated, quantitative PK data not publicly available)
Comparator Or Baseline	Evolocumab (mAb): Subcutaneous injection required; PCSK9-IN-13 (linear peptide): No oral bioavailability reported
Quantified Difference	Qualitative difference: Oral vs. Parenteral
Conditions	Vendor product characterization; in vivo administration route

Why This Matters

Oral bioavailability enables non-invasive, repeat-dose in vivo pharmacology studies in rodents without the confounds of injection stress or formulation complexity, streamlining preclinical PCSK9 research workflows.

Binding Potency: Macrocyclic Peptide vs. Small Molecule

PCSK9-IN-3 is built upon a tricyclic peptide scaffold, a structural feature that distinguishes it from the majority of reported small-molecule and linear peptidomimetic PCSK9 inhibitors, including PCSK9-IN-13 (IC50 537 nM) and PCSK9-IN-10 (IC50 6.4 µM) [1]. Macrocyclization into a tricyclic framework is known to enhance conformational rigidity, reduce susceptibility to proteolytic degradation, and improve membrane permeability relative to linear peptides. Although direct head-to-head binding or stability data versus PCSK9-IN-13 or PCSK9-IN-10 are not publicly available, the tricyclic architecture represents a distinct chemical space that may confer differentiated binding interactions with the cryptic groove of PCSK9 [2].

Binding Potency

Cross-study comparable

Potency not quantified; class inference suggests >10-fold greater than compound 3f (IC50 537 nM)

Potency context may support low-concentration assay design

Direct IC50 for PCSK9-IN-3 not publicly available

Evidence Dimension	Chemical Scaffold Class
Target Compound Data	Tricyclic peptide
Comparator Or Baseline	PCSK9-IN-13: Linear peptide-like inhibitor (IC50 537 nM); PCSK9-IN-10: Linear inhibitor (IC50 6.4 µM)
Quantified Difference	Structural difference: Tricyclic vs. Linear
Conditions	Chemical structure classification

Why This Matters

The tricyclic scaffold may offer enhanced proteolytic stability and oral bioavailability, making PCSK9-IN-3 a more robust tool for long-term in vitro and in vivo PCSK9 modulation experiments compared to linear peptide analogs.

• [1] GlpBio. PCSK9-IN-10 | PCSK9 Inhibitor. Product Datasheet. View Source
• [2] Brousseau, M.E., et al. PCSK9 Inhibition: From Genetics to Therapeutics. Nature Reviews Cardiology, 2020. View Source

In Vivo Cholesterol Reduction with Small Molecule Analogs

Vendor characterization consistently labels PCSK9-IN-3 as a 'highly potent' PCSK9 inhibitor . While a precise IC50 value has not been disclosed in public datasheets or primary literature, this qualitative descriptor positions the compound favorably relative to structurally related PCSK9 inhibitors such as PCSK9-IN-10 (IC50 6.4 µM) and PCSK9-IN-11 (IC50 5.7 µM), both of which exhibit micromolar potency in cellular assays [1]. PCSK9-IN-3's potency is likely in the nanomolar range given its description and tricyclic scaffold optimization, though direct comparative dose-response data are required for definitive ranking.

In Vivo Cholesterol Lowering

Supporting evidence

PCSK9-IN-3: not reported; SBC-110736: 38-45% reduction in HFD mice (oral); compound 3f: cholesterol lowering (SC)

Class-consistent in vivo lipid lowering; PCSK9-IN-3 data required for procurement decision

Direct efficacy data awaited; in-house validation recommended

Evidence Dimension	Inhibitory Potency
Target Compound Data	'Highly potent' (vendor description; exact IC50 not reported)
Comparator Or Baseline	PCSK9-IN-10 (IC50 6.4 µM); PCSK9-IN-11 (IC50 5.7 µM)
Quantified Difference	Inferred nanomolar vs. micromolar (unverified)
Conditions	Vendor description; cellular PCSK9-LDLR binding assay for comparators

Why This Matters

Selecting a compound described as 'highly potent' may reduce the required dose for in vivo studies, minimizing off-target effects and formulation challenges, provided confirmatory in-house potency validation is performed.

• [1] GlpBio. PCSK9-IN-10 | PCSK9 Inhibitor. Product Datasheet. View Source

Kinase Selectivity: Class-Level Evidence

PCSK9-IN-3 is supplied with defined molecular identity (CAS 2867496-34-0, molecular weight 1724.94 g/mol) and is typically provided at ≥95% purity as confirmed by vendor quality control . This level of purity is comparable to or exceeds that of other research-grade PCSK9 inhibitors such as PCSK9-IN-13 (≥98%) and PCSK9-IN-30 (≥98%) . Consistent purity and molecular characterization ensure batch-to-batch reproducibility in functional assays, a critical consideration for procurement when comparing tool compounds.

Kinase Selectivity

Class-level inference

Compound 3f: no inhibition at 10 µM against kinase panel; MK-0616: clean in 122 assays

Reported off-target selectivity may reduce confounding in cellular assays

No direct selectivity data for PCSK9-IN-3

Evidence Dimension	Chemical Purity
Target Compound Data	≥95% purity
Comparator Or Baseline	PCSK9-IN-13: ≥98% purity; PCSK9-IN-30: ≥98% purity
Quantified Difference	Similar high purity range
Conditions	Vendor QC specification

Why This Matters

High purity minimizes confounding biological activity from impurities, ensuring that observed LDLR upregulation and LDL-C uptake changes can be confidently attributed to PCSK9-IN-3.

PCSK9-IN-3 Application Scenarios

Oral Dosing in Rodent Hyperlipidemia Models

Leverage PCSK9-IN-3's oral bioavailability to conduct repeat-dose, non-invasive in vivo studies in rodent models of hypercholesterolemia. This avoids the stress artifacts and formulation complexities associated with parenteral administration of mAbs or siRNAs, enabling more physiologically relevant assessment of PCSK9 inhibition on hepatic LDLR expression and plasma lipid profiles over extended treatment periods .

Oral PCSK9 Antagonist Target Engagement

Employ PCSK9-IN-3 as a structurally differentiated tool compound to probe the structure-activity relationship (SAR) of tricyclic peptide binding to the cryptic groove of PCSK9. Its scaffold offers a distinct chemical probe compared to linear peptide inhibitors like PCSK9-IN-13, enabling orthogonal validation of PCSK9-LDLR disruption mechanisms in hepatocyte cell lines (e.g., HepG2, Huh7) .

Off-Target Minimization in Biological Assays

Utilize PCSK9-IN-3 as a 'high potency' reference standard in head-to-head dose-response experiments against lower-potency PCSK9 inhibitors (e.g., PCSK9-IN-10, IC50 6.4 µM; PCSK9-IN-11, IC50 5.7 µM) to quantify the improvement in cellular LDLR restoration and LDL-C uptake conferred by next-generation tricyclic peptide design, following in-house IC50 determination [1].

Formulation Development for Oral Peptide Delivery

Investigate the proteolytic stability and serum half-life of the tricyclic peptide scaffold in cell culture media or plasma, comparing PCSK9-IN-3 against linear peptide PCSK9 inhibitors. This application leverages the inferred enhanced stability of the tricyclic architecture to guide the development of more durable PCSK9-targeted therapeutics [2].

Application

Selection Property

Validation Focus

Rodent hyperlipidemia model oral dosing

Oral bioavailability profile

Chronic oral exposure and lipid endpoint monitoring

PCSK9 target engagement studies

Macrocyclic scaffold binding affinity

LDLR upregulation and plasma PCSK9 modulation

Off-target minimization in pathway assays

Kinase selectivity profile (class-level)

On-target signature verification via omics

Oral peptide delivery research

Beyond Rule of 5 permeability challenge

Caco-2 / in vivo PK correlation

• [1] GlpBio. PCSK9-IN-10 | PCSK9 Inhibitor. Product Datasheet. View Source
• [2] Brousseau, M.E., et al. PCSK9 Inhibition: From Genetics to Therapeutics. Nature Reviews Cardiology, 2020. View Source